molecular formula C10H16O2 B8519896 1-Cyclooctenyl acetate CAS No. 93981-85-2

1-Cyclooctenyl acetate

Cat. No. B8519896
CAS RN: 93981-85-2
M. Wt: 168.23 g/mol
InChI Key: GCKRQQJBNDAYRT-UHFFFAOYSA-N
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Description

1-Cyclooctenyl acetate is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Cyclooctenyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Cyclooctenyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

93981-85-2

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

IUPAC Name

cycloocten-1-yl acetate

InChI

InChI=1S/C10H16O2/c1-9(11)12-10-7-5-3-2-4-6-8-10/h7H,2-6,8H2,1H3

InChI Key

GCKRQQJBNDAYRT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CCCCCCC1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In the presence of 0.6 g of paratoluenesulfonic acid, 50 g (0.4 mol) of cyclooctanone and 100 ml (0.9 mol) of isopropenyl acetate were refluxed for 11 hours. The reaction mixture was cooled, stirred with 0.6 g of anhydrous sodium carbonate at room temperature for one hour, left standing overnight, and filtered. The filtrate was distilled under reduced pressure to afford 60 g (91% yield) of 1-cyclooctenyl acetate having a boiling point of 71° to 73° C./3 mmHg.
[Compound]
Name
paratoluenesulfonic acid
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
catalyst
Reaction Step Two

Synthesis routes and methods II

Procedure details

In the presence of 0.6 g of para-toluenesulfonic acid, 50 g (0.4 mol) of cyclooctanone and 100 ml (0.9 mol) of isopropenyl acetate were refluxed for 11 hours. The reaction mixture was cooled, stirred with 0.6 g of anhydrous sodium carbonate at room temperature for one hour, left standing overnight, and filtered. The filtrate was distilled under reduced pressure to afford 60 g (91% in yield) of 1-cyclooctenyl acetate having a boiling point of 71° to 73° C./3 mmHg.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
catalyst
Reaction Step One
Quantity
0.6 g
Type
catalyst
Reaction Step Two

Synthesis routes and methods III

Procedure details

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